Cas no 62693-58-7 (Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)-)

62693-58-7 structure
Product Name:Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)-
CAS No:62693-58-7
Molecular Formula:C17H16N2O
Molecular Weight:264.32174
CID:434859
PubChem ID:12322267
Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)- Properties
Names and Identifiers
-
- Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)-
- N-(1-methyl-3-phenylindol-2-yl)acetamide
- N-(1-Methyl-3-phenyl-1H-indol-2-yl)acetamide
- 1-methyl-3-phenyl-2-acetamidoindole
- DTXSID20488760
- 62693-58-7
-
- InChIKey: ZJGADCVSCKFLDT-UHFFFAOYSA-N
- Inchi: InChI=1S/C17H16N2O/c1-12(20)18-17-16(13-8-4-3-5-9-13)14-10-6-7-11-15(14)19(17)2/h3-11H,1-2H3,(H,18,20)
- SMILES: CC(=O)NC1=C(C2=CC=CC=C2N1C)C3=CC=CC=C3
Computed Properties
- Exact Mass: 264.12638
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 264.126263138g/mol
- Heavy Atom Count: 20
- Complexity: 351
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 34Ų
Experimental Properties
- PSA: 34.03
Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)- Related Literature
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Jinshan Wei,Qinglin Sai CrystEngComm, 2023,25, 3556-3563
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Liping Tong,Wei Qi,Mengfan Wang,Renliang Huang,Rongxin Su,Zhimin He Chem. Commun., 2014,50, 7776-7779
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Mathieu Queste,Cyril Cadiou,Bernard Pagoaga,Louis Giraudet,Norbert Hoffmann New J. Chem., 2010,34, 2537-2545
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Jenifer L. Jones,S. Rebekah Burket,Adrian Hanley,Jody A. Shoemaker Anal. Methods, 2022,14, 3501-3511
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Sk. Asif Ikbal,Sanfaori Brahma,Sankar Prasad Rath Chem. Commun., 2014,50, 14037-14040
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Gan Ye,Juan Han,Ying Yang,Kang-Yu Zou,Xin Wang,Xiao-Ling Wang,Xiao-Feng Gou Dalton Trans., 2015,44, 9209-9220
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Ching-Hong Tan,Jeffrey Gorman,Andrew Wadsworth,Sarah Holliday,Selvam Subramaniyan,Samson A. Jenekhe,Derya Baran,James R. Durrant Chem. Commun., 2018,54, 2966-2969
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Xiao-lin Yu,Mei Ji,Shu-ying Liu,Xiao-ling Wu,Yu-jiong Wang,Rui-tian Liu Food Funct., 2018,9, 6414-6426
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